trans N-Benzyl Paroxetine-d4
trans N-Benzyl Paroxetine-d4
Brand Name:
Vulcanchem
CAS No.:
1217614-37-3
VCID:
VC0023332
InChI:
InChI=1S/C26H26FNO3/c27-22-8-6-20(7-9-22)24-12-13-28(15-19-4-2-1-3-5-19)16-21(24)17-29-23-10-11-25-26(14-23)31-18-30-25/h1-11,14,21,24H,12-13,15-18H2/t21-,24-/m0/s1/i13D2,17D2
SMILES:
C1CN(CC(C1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CC5=CC=CC=C5
Molecular Formula:
C26H26FNO3
Molecular Weight:
423.521
trans N-Benzyl Paroxetine-d4
CAS No.: 1217614-37-3
Reference Standards
VCID: VC0023332
Molecular Formula: C26H26FNO3
Molecular Weight: 423.521
| CAS No. | 1217614-37-3 |
|---|---|
| Product Name | trans N-Benzyl Paroxetine-d4 |
| Molecular Formula | C26H26FNO3 |
| Molecular Weight | 423.521 |
| IUPAC Name | (4R,5S)-5-[1,3-benzodioxol-5-yloxy(dideuterio)methyl]-1-benzyl-2,2-dideuterio-4-(4-fluorophenyl)piperidine |
| Standard InChI | InChI=1S/C26H26FNO3/c27-22-8-6-20(7-9-22)24-12-13-28(15-19-4-2-1-3-5-19)16-21(24)17-29-23-10-11-25-26(14-23)31-18-30-25/h1-11,14,21,24H,12-13,15-18H2/t21-,24-/m0/s1/i13D2,17D2 |
| Standard InChIKey | AGTKMLMRHVWXHN-YTHOZAQKSA-N |
| SMILES | C1CN(CC(C1C2=CC=C(C=C2)F)COC3=CC4=C(C=C3)OCO4)CC5=CC=CC=C5 |
| Synonyms | (3S,4R)-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-1-(phenylmethyl)-piperidine-d4; (-)-N-Benzylparoxetine-d4; |
| PubChem Compound | 46780780 |
| Last Modified | Nov 11 2021 |
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